![molecular formula C19H19BrN2O5 B3853396 4-(4-bromophenyl)-1-[(6-nitro-1,3-benzodioxol-5-yl)methyl]-4-piperidinol](/img/structure/B3853396.png)
4-(4-bromophenyl)-1-[(6-nitro-1,3-benzodioxol-5-yl)methyl]-4-piperidinol
Overview
Description
4-(4-bromophenyl)-1-[(6-nitro-1,3-benzodioxol-5-yl)methyl]-4-piperidinol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BRL-15572 and has been found to have various biochemical and physiological effects that make it useful for laboratory experiments.
Mechanism of Action
BRL-15572 exerts its effects by binding to the dopamine D3 receptor and blocking its activity. This results in a decrease in the release of dopamine, which is a neurotransmitter that is involved in the regulation of mood, motivation, and reward. BRL-15572 has been found to have a higher affinity for the dopamine D3 receptor than for other dopamine receptors, which makes it a selective antagonist.
Biochemical and Physiological Effects:
BRL-15572 has been found to have various biochemical and physiological effects. It has been shown to decrease the release of dopamine in the brain, which is a key mechanism for its potential applications in the treatment of drug addiction and schizophrenia. BRL-15572 has also been found to decrease the activity of the mesolimbic dopamine system, which is involved in the regulation of reward and motivation.
Advantages and Limitations for Lab Experiments
BRL-15572 has several advantages for laboratory experiments. It is a potent and selective antagonist of the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in various biological processes. BRL-15572 has also been found to have a good pharmacokinetic profile, which makes it suitable for in vivo studies. However, one of the limitations of BRL-15572 is that it has a relatively short half-life, which may limit its usefulness in some experiments.
Future Directions
There are several future directions for the study of BRL-15572. One potential area of research is the development of more potent and selective antagonists of the dopamine D3 receptor. Another area of research is the investigation of the potential therapeutic applications of BRL-15572 for the treatment of drug addiction and schizophrenia. Additionally, the development of new methods for the synthesis of BRL-15572 and related compounds may facilitate further research in this area.
Scientific Research Applications
BRL-15572 has been studied extensively for its potential applications in scientific research. It has been found to be a potent and selective antagonist of the dopamine D3 receptor, which is a target for the treatment of various neurological and psychiatric disorders. BRL-15572 has also been found to have potential applications in the treatment of drug addiction and schizophrenia.
properties
IUPAC Name |
4-(4-bromophenyl)-1-[(6-nitro-1,3-benzodioxol-5-yl)methyl]piperidin-4-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19BrN2O5/c20-15-3-1-14(2-4-15)19(23)5-7-21(8-6-19)11-13-9-17-18(27-12-26-17)10-16(13)22(24)25/h1-4,9-10,23H,5-8,11-12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIOMUURDVFFJID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(C2=CC=C(C=C2)Br)O)CC3=CC4=C(C=C3[N+](=O)[O-])OCO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19BrN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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